2-Bromo-N-isoxazol-3-yl-propionamide

• Molecular Formula: C6H7BrN2O2
• Molecular Weight: 219.04 g/mol
• IUPAC Name: 2-bromo-N-(1,2-oxazol-3-yl)propanamide
• InChI: InChI=1S/C6H7BrN2O2/c1-4(7)6(10)8-5-2-3-11-9-5/h2-4H,1H3,(H,8,9,10)
• InChI Key: BRGHUYOHHOKWJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NOC=C1)Br

Description

2-Bromo-N-isoxazol-3-yl-propionamide is a useful research compound. Its molecular formula is C6H7BrN2O2 and its molecular weight is 219.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (−40° C.) stirring solution of 3-aminoisoxazole (0.88 ml, 11.9 mmol) and triethylamine (1.99 ml, 14.3 mmol) in chloroform (6 ml) is added slowly, 2-bromopropionyl bromide (1.37 ml, 13.1 mmol) in chloroform (6 ml). The reaction mixture is stirred at −40° C. for 30 minutes, and then allowed to warm to room temperature. The mixture is then partitioned between 1M aqueous hydrochloric acid and ethyl acetate. The organic extract is washed with saturated sodium hydrogen carbonate, dried over Na2SO4 and the solvent removed in vacuo to afford the titled compound as a yellow oil.